Cas no 400878-28-6 (1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone)

• Product Name: 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone
• CAS No: 400878-28-6
• MF: C₁₅H₁₂Cl₂O₂
• MW: 295.160582542419
• MDL: MFCD03001258
• CID: 1083930
• PubChem ID: 2763814
• Update Time: 2025-06-08

1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-((2,4-Dichlorobenzyl)oxy)phenyl)ethanone
• 1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-ETHANONE
• 1-{3-[(2,4-DICHLOROBENZYL)OXY]PHENYL}-1-ETHANONE
• 1-{3-[(2,4-dichlorophenyl)methoxy]phenyl}ethanone
• AC1MC8V4
• AG-A-17988
• CTK6G8077
• MolPort-002-344-642
• RP15920
• 1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]ethanone
• 1-(3-((2,4-Dichlorobenzyl)oxy)phenyl)ethan-1-one
• DTXSID30377151
• CS-0332423
• MFCD03001258
• 3R-0215
• AKOS005070232
• 400878-28-6
• 1-{3-[(2,4-dichlorophenyl)methoxy]phenyl}ethan-1-one
• 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone

• MDL： MFCD03001258
• Inchi： 1S/C15H12Cl2O2/c1-10(18)11-3-2-4-14(7-11)19-9-12-5-6-13(16)8-15(12)17/h2-8H,9H2,1H3
• InChI Key： QXALPCTYXQPDIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=CC=CC(C(C)=O)=C1)Cl

Computed Properties

• Exact Mass: 294.0214350g/mol
• Monoisotopic Mass: 294.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 71-73°C
• Boiling Point: 407.6±35.0 °C at 760 mmHg
• Flash Point: 161.0±24.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone

Professional Introduction to Compound with CAS No. 400878-28-6 and Product Name: 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone

The compound with CAS No. 400878-28-6 and the product name 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 2,4-dichlorobenzyl group and an ethanone moiety in its molecular structure suggests a high degree of chemical complexity, which may contribute to its pharmacological activity.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone as a versatile intermediate in the synthesis of various bioactive molecules. The dichlorobenzyl group is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of drug candidates. This characteristic makes it an attractive scaffold for developing novel therapeutic agents targeting a wide range of diseases.

In the context of medicinal chemistry, the 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone structure has been explored for its potential in modulating enzyme activity and interacting with biological targets. Studies have shown that compounds incorporating this moiety exhibit promising properties in terms of binding affinity and selectivity. For instance, derivatives of this compound have been investigated for their ability to inhibit certain kinases and other enzymes implicated in cancer progression.

The CAS No. 400878-28-6 provides a unique identifier for this compound, ensuring accurate documentation and reference in scientific literature. This standardized nomenclature is crucial for researchers involved in drug discovery and development, as it facilitates seamless communication across international collaborations. The compound's molecular formula, C₁₆H₁₁Cl₂NO₂, further underscores its complex yet well-defined chemical architecture.

One of the most intriguing aspects of 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone is its potential role in the development of next-generation therapeutics. Researchers have leveraged its structural motifs to design molecules with enhanced efficacy and reduced side effects. The dichlorobenzyl group, in particular, has been found to improve drug delivery systems by enhancing membrane permeability and reducing degradation by metabolic enzymes.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacophoric properties of this compound. Molecular modeling studies have revealed that the 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone scaffold can effectively engage with target proteins through multiple interaction mechanisms, including hydrogen bonding and hydrophobic interactions. This multifaceted binding capability is essential for designing drugs that exhibit high affinity and selectivity.

The synthesis of 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone involves intricate organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the introduction of the dichlorobenzyl group via cross-coupling reactions, followed by functionalization at the phenolic oxygen. These synthetic strategies underscore the compound's significance as a building block for more complex drug molecules.

In recent years, there has been growing interest in exploring natural product-inspired scaffolds for drug discovery. The structural elements present in 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone bear resemblance to certain bioactive compounds isolated from plants and microorganisms. By integrating these natural motifs into synthetic molecules, researchers aim to develop drugs with improved pharmacokinetic profiles and reduced toxicity.

The potential applications of this compound extend beyond oncology. Preliminary studies suggest that it may also exhibit antimicrobial and anti-inflammatory properties. These findings open up new avenues for therapeutic intervention in infectious diseases and chronic inflammatory conditions. The versatility of 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone makes it a valuable asset in the pharmacopeia of modern medicine.

As research continues to evolve, the role of compounds like 1-{3-(2,4-Dichlorobenzyl)oxyphenyl}-1-ethanone is expected to expand further. Innovations in synthetic methodologies and drug design principles will likely unlock new therapeutic possibilities derived from this versatile scaffold. The scientific community remains committed to exploring its full potential through rigorous experimentation and interdisciplinary collaboration.